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An In-depth Technical Guide to the Discovery and Development of Picoxystrobin

Introduction
Picoxystrobin is a broad-spectrum, systemic fungicide belonging to the strobilurin class of

chemicals.[1] It is utilized for the control of a wide range of fungal diseases in crops such as

cereals, oilseed rape, corn, and soybeans.[1][2][3] First commercialized by Syngenta and later

developed by DuPont, picoxystrobin functions as a Quinone outside Inhibitor (QoI), effectively

disrupting the fungal mitochondrial respiration process. This guide provides a detailed timeline

of its discovery and development, methodologies of key experiments, and a summary of its

toxicological and environmental profile.

Discovery and Development Timeline
Picoxystrobin was discovered by Syngenta and was the fourth strobilurin fungicide to be

introduced to the market.[4] Its development and commercialization involved key strategic

agreements and regulatory milestones.

2000: Syngenta expanded its production facility in Grangemouth, Scotland, to manufacture

picoxystrobin.[4]

2001: Syngenta launched picoxystrobin under the brand name Acanto, initially for use on

cereal crops in Europe.[2][4]
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January 1, 2004: Picoxystrobin was included in Annex I of the EU regulations, with data

protection set to expire ten years from this date.[4]

2006: DuPont acquired the worldwide rights to picoxystrobin from Syngenta. As part of the

agreement, Syngenta would continue to manufacture the compound for another three years.

[4]

2010: DuPont submitted an application to the US Environmental Protection Agency (EPA) for

the authorization of picoxystrobin (marketed as Aproach) for use on various crops including

corn, soybeans, and cereals.[4]

2012: The first registration of picoxystrobin in the United States was granted.[2] The Joint

Meeting on Pesticide Residues (JMPR) also scheduled picoxystrobin for evaluation as a

new compound in this year.[1]

Mode of Action: Mitochondrial Respiration Inhibition
Picoxystrobin's fungicidal activity stems from its role as a Quinone outside Inhibitor (QoI). It

targets the cytochrome bc1 complex (also known as Complex III) within the mitochondrial

respiratory chain of fungi. By binding to the Qo site of cytochrome b, picoxystrobin blocks the

transfer of electrons, which halts ATP synthesis and ultimately leads to the cessation of fungal

respiration and cell death.[1][5][6] It possesses both preventative and curative properties and

exhibits systemic and translaminar movement within the plant.[1][5]

Mitochondrial Inner Membrane

Qo Site

Complex I
(NADH Dehydrogenase)

Ubiquinone
(Q Pool)

e-

Complex II
(Succinate Dehydrogenase) e-

Complex III
(Cytochrome bc1)

e-
Cytochrome ce- Complex IV

(Cytochrome c Oxidase)
e- ATP SynthaseDrives ATP

(Energy)
Produces

Picoxystrobin
Blocks Electron

Transfer

Click to download full resolution via product page

Caption: Picoxystrobin blocks electron transfer at the Qo site of Complex III.
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Chemical Synthesis
The industrial synthesis of picoxystrobin can be achieved through various routes. A prevalent

method involves the condensation reaction of a key intermediate, methyl 2-(6-

trifluoromethylpyridin-2-yloxymethyl)phenylacetate, with acetic anhydride and trimethyl

orthoformate.[2][7] This process is designed for scalability and efficiency.[2]
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Synthesis Pathway

Methyl 2-(6-trifluoromethylpyridin-2-yloxymethyl)phenylacetate
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QuEChERS and HPLC-MS/MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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